Cas no 923130-57-8 (1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile)

• Product Name: 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile
• CAS No: 923130-57-8
• MF: C₁₃H₂₀ClN₃O
• MW: 269.770401954651
• MDL: MFCD08691165
• CID: 2627450
• PubChem ID: 16227448
• Update Time: 2025-11-02

1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[4-(chloroacetyl)piperazin-1-yl]cyclohexanecarbonitrile
• 4-CHLORO-2-(DIMETHYLAMINO)-1,3-THIAZOLE-5-CARBALDEHYDE
• 1-[4-(2-chloroacetyl)piperazin-1-yl]cyclohexane-1-carbonitrile
• NE28970
• Z220616832
• EN300-25983
• 1-(4-(2-Chloroacetyl)piperazin-1-yl)cyclohexanecarbonitrile
• CS-0457741
• 1-[4-(2-CHLOROACETYL)-1-PIPERAZINYL]CYCLOHEXANECARBONITRILE
• J-504111
• AKOS008084259
• 923130-57-8
• 1-(4-(2-Chloroacetyl)piperazin-1-yl)cyclohexane-1-carbonitrile
• G76337
• 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile

• MDL： MFCD08691165
• Inchi： 1S/C13H20ClN3O/c14-10-12(18)16-6-8-17(9-7-16)13(11-15)4-2-1-3-5-13/h1-10H2
• InChI Key： UDBIVPDFKGBOCR-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(CC1)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 269.1294900 g/mol
• Monoisotopic Mass: 269.1294900 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.77
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3

Additional information on 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile

1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile (CAS No. 923130-57-8): A Comprehensive Overview

In the realm of organic chemistry, 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile (CAS No. 923130-57-8) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique piperazine and cyclohexane moieties, has garnered attention for its role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its properties, applications, and market trends, making it a focal point in modern chemical studies.

The molecular structure of 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile combines a chloroacetyl group with a piperazine ring and a cyclohexane backbone, culminating in a carbonitrile terminus. This configuration imparts distinct chemical reactivity, enabling its use in diverse synthetic pathways. The presence of the chloroacetyl group, in particular, facilitates nucleophilic substitution reactions, making it a valuable building block for more complex structures.

One of the most compelling aspects of CAS No. 923130-57-8 is its application in drug discovery. The piperazine moiety is a common pharmacophore in many FDA-approved drugs, contributing to its widespread use in medicinal chemistry. Recent studies highlight its potential in developing kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. This aligns with the growing demand for novel therapeutic agents, a trend amplified by the global focus on healthcare innovation post-pandemic.

Beyond pharmaceuticals, 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile finds utility in agrochemical formulations. Its structural features allow for the design of pesticides and herbicides with enhanced efficacy and environmental safety. As sustainable agriculture gains traction, the demand for such advanced intermediates is expected to rise, positioning this compound as a key player in the agrochemical sector.

The synthesis of CAS No. 923130-57-8 typically involves multi-step organic reactions, including acylation and cyclization processes. Optimizing these synthetic routes is a hot topic in chemical research, with efforts focused on improving yield, reducing waste, and minimizing energy consumption. These advancements resonate with the broader push toward green chemistry, a priority for both academia and industry.

Market insights reveal a steady growth trajectory for 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile, driven by its expanding applications. Pharmaceutical companies and research institutions are the primary consumers, with Asia-Pacific emerging as a significant production hub. The compound's compatibility with automated synthesis platforms further enhances its appeal, catering to the rising adoption of high-throughput screening in drug development.

For researchers exploring piperazine derivatives or cyclohexane-based intermediates, understanding the properties of CAS No. 923130-57-8 is essential. Its solubility in common organic solvents, stability under various conditions, and reactivity profile make it a reliable choice for synthetic projects. Additionally, its role in fragment-based drug design underscores its relevance in cutting-edge research.

In conclusion, 1-4-(2-Chloroacetyl)piperazin-1-ylcyclohexane-1-carbonitrile (CAS No. 923130-57-8) is a compound of immense scientific and industrial value. Its multifaceted applications, coupled with ongoing research into its potential, ensure its prominence in the chemical landscape. As the fields of pharmaceuticals and agrochemicals evolve, this intermediate is poised to play a pivotal role in shaping future innovations.